3-methoxy-N-[2-(3-methoxyphenyl)ethyl]-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-N-[2-(3-methoxyphenyl)ethyl]-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C15H19N3O3/c1-18-10-13(15(17-18)21-3)14(19)16-8-7-11-5-4-6-12(9-11)20-2/h4-6,9-10H,7-8H2,1-3H3,(H,16,19)
• InChI Key: HHFSWIOPHSYDNU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCCC2=CC(=CC=C2)OC
• Molecular Formula: C15H19N3O3
• Molecular Weight: 289.33 g/mol

Description

The compound “3-methoxy-N-[2-(3-methoxyphenyl)ethyl]-1-methyl-1H-pyrazole-4-carboxamide” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The molecule also contains methoxy groups (-OCH3) and an amide group (-CONH2). These functional groups could potentially influence the compound’s reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole ring, the introduction of the methoxy groups, and the formation of the amide bond. Without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic pyrazole ring and the polar amide group could potentially influence the compound’s overall shape and electronic distribution.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The pyrazole ring might participate in electrophilic aromatic substitution reactions, while the amide group could be involved in nucleophilic acyl substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide could increase its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a potential drug, further studies could involve testing its efficacy and safety in preclinical and clinical trials.